Cas no 140630-80-4 (Sulfamide, N,N-diethyl-N'-(1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo[g]quinolin-3-yl)-, [3S-(3α,4aα,10aβ)]- (9CI))

• Product Name: Sulfamide, N,N-diethyl-N'-(1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo[g]quinolin-3-yl)-, [3S-(3α,4aα,10aβ)]- (9CI)
• CAS No: 140630-80-4
• MF: C₂₀H₃₃N₃O₃S
• MW: 395.559324026108
• CID: 4758183
• PubChem ID: 3086401
• Update Time: 2023-08-15

Sulfamide, N,N-diethyl-N'-(1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo[g]quinolin-3-yl)-, [3S-(3α,4aα,10aβ)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfamide, N,N-diethyl-N'-(1,2,3,4,4a,5,10,10a-octahydro-6-hydroxy-1-propylbenzo[g]quinolin-3-yl)-, [3S-(3α,4aα,10aβ)]- (9CI)
• Quinagolide
• Norprolac
• Quinagolide (INN/BAN)
• BDBM50225362
• DB09097
• D07217
• 056Q788
• EN3

• Inchi： 1S/C20H33N3O3S/c1-4-10-22-14-17(21-27(25,26)23(5-2)6-3)11-16-12-18-15(13-19(16)22)8-7-9-20(18)24/h7-9,16-17,19,21,24H,4-6,10-14H2,1-3H3/t16-,17+,19-/m1/s1
• InChI Key： GDFGTRDCCWFXTG-ZIFCJYIRSA-N
• SMILES： S(N(CC)CC)(N[C@@H]1CN(CCC)[C@@H]2CC3C=CC=C(C=3C[C@H]2C1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 576
• XLogP3: 3.1
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines